Cas no 130848-06-5 (Decursinol angelate)

• Product Name: Decursinol angelate
• CAS No: 130848-06-5
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• MDL: MFCD06796687
• CID: 178835
• PubChem ID: 776123
• Update Time: 2025-10-29

Decursinol angelate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(7S)-7,8-dihydro-8,8-dimethyl-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-ylester, (2Z)-
• Decursinol angelate
• 2-Butenoicacid, 2-methyl-, 7,8-dihydro-8,8-dimethyl-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-ylester, [S-(Z)]-
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran, 2-butenoic acid deriv.
• Acutilobin
• [S-(Z)]-2-Methyl-2-butenoic acid 7,8-dihydro-8,8-dimethyl-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl ester
• Decursinol mebutate
• HY-N4322
• SCHEMBL14310264
• AC-35167
• 130848-06-5
• AGABNGOXUSXQDD-XKGFZTIGSA-N
• Decursinolangelate
• DTXSID401315533
• (S)-(+)-Decursinol Angelate
• CCG-267791
• 2-Butenoic acid, 2-methyl-, (7S)-7,8-dihydro-8,8-dimethyl-2-oxo-2H,6H-benzo(1,2-b:5,4-b')dipyran-7-yl ester, (2Z)-
• 2-Butenoic acid, 2-methyl-, 7,8-dihydro-8,8-dimethyl-2-oxo-2H,6H-benzo(1,2-b:5,4-b')dipyran-7-yl ester, (S-(Z))-
• s3819
• LXU5241LCL
• NS00116248
• MS-24919
• UNII-LXU5241LCL
• (S)-8,8-dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-7-yl (Z)-2-methylbut-2-enoate
• CS-0032746
• [(3S)-2,2-dimethyl-8-oxo-3,4-dihydropyrano[3,2-g]chromen-3-yl] (Z)-2-methylbut-2-enoate
• E80810
• AKOS037514990
• CHEMBL1631594
• DA-52394

• MDL： MFCD06796687
• Inchi： 1S/C19H20O5/c1-5-11(2)18(21)23-16-9-13-8-12-6-7-17(20)22-14(12)10-15(13)24-19(16,3)4/h5-8,10,16H,9H2,1-4H3/b11-5-/t16-/m0/s1
• InChI Key： AGABNGOXUSXQDD-XKGFZTIGSA-N
• SMILES： O1C2C=C3C(C=CC(=O)O3)=CC=2C[C@@H](C1(C)C)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 328.1311
• Monoisotopic Mass: 328.13107373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 328.4
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93-94 ºC
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins

Additional information on Decursinol angelate

Decursinol Angelate (CAS No. 130848-06-5): A Comprehensive Review of Its Properties and Applications

Decursinol angelate (CAS No. 130848-06-5), a bioactive coumarin derivative, has garnered significant attention in recent years due to its potential therapeutic benefits. This compound, primarily isolated from Angelica gigas and other traditional medicinal herbs, exhibits a wide range of pharmacological activities, including neuroprotective, anti-inflammatory, and anticancer effects. As interest in natural product-derived therapeutics grows, Decursinol angelate stands out as a promising candidate for further research and development.

The molecular structure of Decursinol angelate features a unique combination of a coumarin core and an angeloyl moiety, which contributes to its biological activity. Researchers have identified its ability to modulate key signaling pathways, such as NF-κB and MAPK, making it a subject of interest in the study of chronic inflammatory diseases and age-related disorders. With the rising global focus on healthy aging and natural alternatives to synthetic drugs, this compound aligns perfectly with current trends in phytomedicine and integrative healthcare.

Recent studies have highlighted the potential of Decursinol angelate in addressing neurodegenerative conditions like Alzheimer's disease, a topic of immense public interest given the aging population worldwide. Its blood-brain barrier permeability and neuronal protection mechanisms have made it a focus of neuropharmacology research. Furthermore, its antioxidant properties contribute to its appeal in the cosmeceutical industry, where consumers increasingly seek plant-based anti-aging solutions.

From a technical perspective, the extraction and purification of Decursinol angelate present interesting challenges that have led to innovations in chromatographic techniques and green chemistry approaches. The compound's stability under various conditions and its structure-activity relationship continue to be active areas of investigation. These aspects are particularly relevant to researchers exploring bioavailability enhancement methods for natural compounds.

The commercial potential of Decursinol angelate extends beyond pharmaceuticals into the nutraceutical and functional food sectors. As consumers become more educated about preventive healthcare, demand grows for scientifically validated botanical ingredients that can be incorporated into daily supplements. This trend is reflected in the increasing number of patent applications and clinical trials involving Decursinol angelate-containing formulations.

Quality control remains a critical consideration for Decursinol angelate products, with advanced analytical methods like HPLC-MS being employed to ensure purity and potency. The standardization of herbal extracts containing this compound has become a key focus area, addressing concerns about product consistency and reproducibility of therapeutic effects - issues frequently raised by both healthcare professionals and informed consumers.

Looking forward, the scientific community continues to explore novel derivatives and analogs of Decursinol angelate through structure modification studies, aiming to enhance its therapeutic profile. The compound serves as an excellent example of how traditional medicine can inform modern drug discovery, bridging the gap between ethnopharmacology and evidence-based medicine. This approach resonates strongly with today's emphasis on translational research that connects laboratory findings to clinical applications.

In conclusion, Decursinol angelate (CAS No. 130848-06-5) represents a fascinating intersection of traditional knowledge and contemporary science. Its diverse biological activities and alignment with current health trends position it as a compound worthy of continued investigation across multiple disciplines. As research progresses, we can anticipate new insights into its mechanisms of action and expanded applications in various health-related fields.